N-hexyl-5-methylamino-2,4-dioxo-pyrimidine-1-carboxamide

• Molecular Formula: C12H20N4O3
• Molecular Weight: 268.31 g/mol
• IUPAC Name: N-hexyl-5-(methylamino)-2,4-dioxopyrimidine-1-carboxamide
• InChI: InChI=1S/C12H20N4O3/c1-3-4-5-6-7-14-11(18)16-8-9(13-2)10(17)15-12(16)19/h8,13H,3-7H2,1-2H3,(H,14,18)(H,15,17,19)
• InChI Key: AKFJHMZDHFEJLR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC(=O)N1C=C(C(=O)NC1=O)NC

Description

N-hexyl-5-methylamino-2,4-dioxo-pyrimidine-1-carboxamide is a useful research compound. Its molecular formula is C12H20N4O3 and its molecular weight is 268.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(Benzyl(methyl)amino)-N-hexyl-2,4-dioxo-pyrimidine-1-carboxamide(0.10 g, 0.28 mmol) was dissolved in EtOAc (30 mL) and hydrogenated in an H-Cube apparatus (using 10% Pd/C as catalyst, 1 bar hydrogen pressure, at 40° C.). The reaction mixture was concentrated under reduced pressure. The crude was purified by column chromatography using SI (2 g) cartridge (cyclohexane:EtOAc 85:15) to afford the title compound (0.02 g, 27%) as white powder. 1H NMR (400 MHz, DMSO-d6): δ 0.78-0.99 (m, 3H), 1.17-1.36 (m, 6H), 1.50 (dd, J=14.0, 7.0 Hz, 2H), 2.57 (s, 3H), 3.27 (dd, J=5.7, 6.9 Hz, 2H), 5.01 (s, 1H), 7.05 (s, 1H), 9.32 (t, J=5.7 Hz, 1H), 11.87 (s, 1H). 13C NMR (101 MHz, CDCl3): δ 13.85, 21.96, 25.89, 28.71, 29.70, 30.82, 40.21, 106.74, 126.49, 150.01, 150.68, 160.01. MS (ESI) m/z: 267 [M-H]−.